Cas no 2492595-24-9 (Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-)

• Product Name: Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-
• CAS No: 2492595-24-9
• MF: C₁₅H₉ClF₄O₃
• MW: 348.676777601242
• CID: 6001094
• PubChem ID: 155145968
• Update Time: 2026-03-11

Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-
• MRGPRX4 modulator-2
• 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-benzoic acid
• SCHEMBL22469753
• F89553
• 3-[[2-Chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluorobenzoic acid
• 3-((2-CHLORO-4-(TRIFLUOROMETHYL)PHENOXY)METHYL)-2-FLUOROBENZOIC ACID
• HY-147051
• 2492595-24-9
• TWOXPNAILYKJPT-UHFFFAOYSA-N
• CHEMBL4855031
• DA-75753

• Inchi： 1S/C15H9ClF4O3/c16-11-6-9(15(18,19)20)4-5-12(11)23-7-8-2-1-3-10(13(8)17)14(21)22/h1-6H,7H2,(H,21,22)
• InChI Key： TWOXPNAILYKJPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(COC2=CC=C(C(F)(F)F)C=C2Cl)=C1F

Computed Properties

• Exact Mass: 348.0176345g/mol
• Monoisotopic Mass: 348.0176345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 425.5±45.0 °C(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-

Exploring Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- (CAS No. 2492595-24-9): Properties, Applications, and Market Insights

Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- (CAS No. 2492595-24-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This fluorinated benzoic acid derivative is known for its unique structural features, which include a trifluoromethyl group and a chloro-substituted phenoxy moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula and structure highlight its potential for diverse applications. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of agrochemicals and pharmaceuticals. The presence of both fluoro and trifluoromethyl groups enhances its bioactivity and stability, which are critical factors in drug design and material science.

One of the key areas where Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- is being explored is in the synthesis of novel pesticides. With the growing demand for environmentally friendly and efficient crop protection agents, this compound's unique properties make it a promising candidate. Its ability to interact with biological targets at low concentrations aligns with the industry's shift toward sustainable agriculture.

In the pharmaceutical sector, CAS No. 2492595-24-9 is being investigated for its potential as a precursor in the synthesis of bioactive molecules. The trifluoromethyl group, in particular, is known to improve the metabolic stability and bioavailability of drug candidates. This has led to increased interest in the compound among medicinal chemists working on next-generation therapeutics.

From a market perspective, the demand for fluorinated compounds like Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- is on the rise. The global market for fluorochemicals is projected to grow significantly, driven by advancements in pharmaceuticals, agrochemicals, and specialty materials. Companies specializing in fine chemicals are actively expanding their portfolios to include such high-value intermediates.

Environmental and regulatory considerations also play a crucial role in the adoption of this compound. Researchers are focusing on optimizing its synthesis to minimize waste and improve yield, aligning with green chemistry principles. Additionally, its low toxicity profile makes it a safer alternative to traditional halogenated compounds, further enhancing its appeal.

For those seeking detailed technical information, Benzoic acid, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro- is available in various purity grades to meet specific research and industrial needs. Suppliers often provide comprehensive analytical data, including NMR and HPLC spectra, to ensure quality and consistency.

In conclusion, CAS No. 2492595-24-9 represents a versatile and high-potential chemical intermediate. Its applications span multiple industries, and its unique properties make it a subject of ongoing research. As the demand for fluorinated compounds continues to grow, this benzoic acid derivative is poised to play a pivotal role in future innovations.